Cas no 916812-31-2 (6-Bromo-N-methylquinolin-4-amine)

6-Bromo-N-methylquinolin-4-amine structure
916812-31-2 structure
Product Name:6-Bromo-N-methylquinolin-4-amine
CAS No:916812-31-2
MF:C10H9BrN2
MW:237.095861196518
MDL:MFCD14705170
CID:819838
PubChem ID:60146044
Update Time:2024-10-26

6-Bromo-N-methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-N-methylquinolin-4-amine
    • 6-bromo-n-methyl-4-quinolinamine
    • 6-Bromo-N- methylquinolin- 4-amine
    • PubChem20829
    • 6-Bromo-4-methylaminoquinoline
    • 5459AC
    • 4-Quinolinamine, 6-bromo-N-methyl-
    • 6-BROMO-4-METHYLAMINO QUINOLINE
    • BC004596
    • 6-Bromo-N-methyl-4-quinolinamine (ACI)
    • AKOS011472625
    • DB-079148
    • F12260
    • SB71830
    • 916812-31-2
    • AC-24690
    • AS-60854
    • CS-0100887
    • DTXSID70733772
    • MFCD14705170
    • SCHEMBL2621802
    • MDL: MFCD14705170
    • Inchi: 1S/C10H9BrN2/c1-12-9-4-5-13-10-3-2-7(11)6-8(9)10/h2-6H,1H3,(H,12,13)
    • InChI Key: FHWDWCUTMVHJCX-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C(N=CC=C2NC)=CC=1

Computed Properties

  • Exact Mass: 235.99491g/mol
  • Monoisotopic Mass: 235.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.555
  • Boiling Point: 362℃
  • Flash Point: 173℃

6-Bromo-N-methylquinolin-4-amine Pricemore >>

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abcr
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